Cas no 50-37-3 (Lysergic Acid Diethylamide Tartrate)

• Product Name: Lysergic Acid Diethylamide Tartrate
• CAS No: 50-37-3
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 368126
• Update Time: 2026-05-14

Lysergic Acid Diethylamide Tartrate Chemical and Physical Properties

Names and Identifiers

• Lysergic Acid Diethylamide Tartrate
• Lysergide D-tartrate * LSD
• (+)-Lysergide
• (6aR,9R)-N,N-diethyl-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• ***
• Ergoline-8-carboxamide,9,10-didehydro-N,N-diethyl-6-methyl-, (8b)-
• Lsd
• LSD solution
• Lysergic acid diethylamide
• Lysergide
• ACID
• Cubes
• Delysid
• D-Lsd
• LSD Lysergide
• Lysergamid
• Lysergaure diethylamid
• N,N-Diethyllysergamide
• Pearly gates

• Inchi： InChI=1S/C20H25N3O/c1-4-23(5-2)20(24)14-9-16-15-7-6-8-17-19(15)13(11-21-17)10-18(16)22(3)12-14/h6-9,11,14,18,21H,4-5,10,12H2,1-3H3/t14-,18-/m1/s1
• InChI Key： VAYOSLLFUXYJDT-RDTXWAMCSA-N
• SMILES： CCN(CC)C(=O)[C@@H]1C=C2C3=C4C(=CNC4=CC=C3)C[C@H]2N(C)C1

Computed Properties

• Exact Mass: 323.20000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.1021 (rough estimate)
• Melting Point: 91-93?C
• Boiling Point: 461.9°C (rough estimate)
• Flash Point: 2℃
• Refractive Index: 1.6200 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 39.34000
• LogP: 2.84390
• Specific Rotation: D20 +17° (c = 0.5 in pyridine)

Lysergic Acid Diethylamide Tartrate Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 26/27/28-40-36/38-23/25-36-20/21/22-11
• Safety Instruction： S7-S16-S22-S24-S28-S33-S36
• RTECS：KE4100000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats, rabbits (mg/kg): 46, 16.5, 0.3 i.v.
• Risk Phrases：R23/25; R26/27/28; R36/38; R40